Furan-3-yl(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: furan-3-yl-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C14H15N3O3/c1-10-2-3-13(16-15-10)20-12-4-6-17(8-12)14(18)11-5-7-19-9-11/h2-3,5,7,9,12H,4,6,8H2,1H3
• InChI Key: OUYHGSHTEUBWPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)C3=COC=C3
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

Furan-3-yl(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic molecule that is used in various scientific research studies to understand its mechanism of action and its effects on biological systems.

Scientific Research Applications

Catalytic Hydrogenation in Organic Synthesis

Catalytic hydrogenation of dihydrooxazines, a class of compounds structurally related to furan derivatives, was explored for the synthesis of diverse organic compounds, including pyrrolidine derivatives. This process is vital for the production of 1,4-amino alcohols and dihydrofurans, showcasing the versatility of furan derivatives in synthesizing complex organic molecules (Sukhorukov et al., 2008).

Biological Activities of Furan Derivatives

Alkaloids isolated from mangrove-derived actinomycete, including furan-based compounds, displayed significant anti-influenza A virus activity. This highlights the potential of furan derivatives in the development of new antiviral drugs (Wang et al., 2014).

Synthetic Applications in Heterocyclic Chemistry

Furan derivatives have been utilized in a retro-Diels−Alder reaction to prepare condensed 1,3-oxazines, demonstrating their utility in constructing complex heterocyclic structures, which are foundational in pharmaceutical chemistry (Stájer et al., 2004).

Tandem Aza-Piancatelli Rearrangement

The aza-Piancatelli rearrangement facilitated by furan-2-yl(phenyl)methanol derivatives underscores the synthetic utility of furan-based compounds in creating benzo[b][1,4]thiazine and oxazine derivatives, crucial for the development of novel heterocyclic compounds (Reddy et al., 2012).

Novel Synthesis of Fused Pyridazinone Derivatives

Furan-3-yl derivatives have been synthesized to create a new class of compounds, showcasing the chemical diversity achievable with furan-based molecules and their potential applications in developing new chemical entities (Koza et al., 2013).